Cas no 68704-90-5 (4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol))

4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol) structure
68704-90-5 structure
Product Name:4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
CAS No:68704-90-5
MF:C16H36N2O2S2
MW:352.599242210388
CID:1735115
PubChem ID:3052364
Update Time:2025-04-21

4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
    • 2-amino-4-[8-(3-amino-4-hydroxybutyl)sulfanyloctylsulfanyl]butan-1-ol
    • 1-Butanol, 4,4'-(1,8-octanediylbis(thio))bis(2-amino-
    • SCHEMBL11514750
    • Diamino-2,17-dithia-5,14-octadecandiol-1,18
    • DTXSID10988406
    • 68704-90-5
    • 2,17-Diamino-5,14-dithia-1,18-octadecanediol
    • Diamino-2,17-dithia-5,14-octadecandiol-1,18 [German]
    • 4,4'-(1,8-Octanediylbis(thio))bis(2-amino-1-butanol)
    • Inchi: 1S/C16H36N2O2S2/c17-15(13-19)7-11-21-9-5-3-1-2-4-6-10-22-12-8-16(18)14-20/h15-16,19-20H,1-14,17-18H2
    • InChI Key: HNRONGVPOLCDST-UHFFFAOYSA-N
    • SMILES: S(CCC(CO)N)CCCCCCCCSCCC(CO)N

Computed Properties

  • Exact Mass: 352.22208
  • Monoisotopic Mass: 352.22182074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 92.5
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